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Compound of Interest

Compound Name: Elpamotide

Cat. No.: B1671182

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the pharmacokinetic profiles of
oral and intravenous famotidine, a potent histamine H2-receptor antagonist. Understanding the
distinct absorption, distribution, metabolism, and excretion (ADME) characteristics of each
route is paramount for optimal clinical application and further drug development.

Core Pharmacokinetic Parameters: A Comparative
Analysis

The route of administration significantly influences the bioavailability and onset of action of
famotidine. Intravenous administration ensures 100% bioavailability, leading to a more rapid
achievement of therapeutic plasma concentrations compared to oral administration, which is
subject to incomplete absorption.

Table 1: Summary of Key Pharmacokinetic Parameters
of Famotidine (Oral vs. Intravenous)
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Pharmacokinetic
Parameter

Oral Administration

Intravenous
Administration

Bioavailability

40-50%[1][2][3][4]

100% (by definition)

Time to Peak Plasma

Concentration (Tmax)

1 - 4 hours[1][2][4]

~30 minutes[3][5][6][7]

Elimination Half-Life (t%%)

2.5 - 4 hours[1][2][3][4]

2 - 4 hours[1][2]

Volume of Distribution (Vd)

1.0 - 1.3 L/kg[1][2]13]

Plasma Protein Binding

15 - 22%[1][2][3]

15 - 22%[1][2][3]

Metabolism

Minimal first-pass metabolism;
~30-35% of dose is
metabolized[2][4]

~30-35% of dose is
metabolized[2][4]

Primary Route of Excretion

Renal[4]

Renal[1][2]

Percentage of Unchanged

Drug in Urine

25 - 30%[4][5][6][7]

65 - 70%[2][4][5][6][7]

Mechanism of Action: Histamine H2-Receptor

Blockade

Famotidine exerts its pharmacological effect by competitively inhibiting the binding of histamine

to H2 receptors on the basolateral membrane of gastric parietal cells.[3][8] This action blocks

the downstream signaling cascade that leads to gastric acid secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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